4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95%

• IUPAC Name: 4-[2-fluoro-3-(trifluoromethyl)phenyl]-2-nitrophenol
• InChI: InChI=1S/C13H7F4NO3/c14-12-8(2-1-3-9(12)13(15,16)17)7-4-5-11(19)10(6-7)18(20)21/h1-6,19H
• InChI Key: BQFKKNKAUYNFSA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C13H7F4NO3
• DSSTOX Substance ID: DTXSID40686327
• Molecular Weight: 301.19 g/mol
• CAS RN: 1261897-51-1

Description

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% (4-F2TFP-2NP) is an organic compound with a wide range of applications in the scientific research field. It has a unique chemical structure, which makes it ideal for use in various lab experiments. It is a white crystalline solid with a melting point of 102-104°C and a boiling point of 204-207°C. 4-F2TFP-2NP has the molecular formula C9H5F5NO3 and a molecular weight of 249.14 g/mol.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% is not well understood. However, it is believed to interact with proteins and enzymes through hydrogen bonding. This interaction may lead to the formation of intermediate complexes, which can then undergo further chemical reactions. It is also thought that 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% is able to modulate the activity of certain enzymes, although the exact mechanism of action is still unclear.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% are still being studied. However, it has been shown to interact with proteins and enzymes, which suggests that it may have some biological activity. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds, which suggests that it may have some pharmacological activity.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% for lab experiments is its high purity and stability. It is relatively easy to synthesize and can be stored for long periods without significant degradation. It is also non-toxic and has a low boiling point, making it ideal for use in a variety of lab experiments.
The main limitation of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% is its low solubility in water. This can make it difficult to use in certain experiments and may require the use of a more soluble solvent. In addition, 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% is relatively expensive and may not be suitable for experiments that require large amounts of the compound.

Future Directions

There are many potential future directions for the use of 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% in scientific research. For example, further studies could be conducted to better understand its mechanism of action and to identify potential new applications. Additionally, its solubility in water could be improved through the use of surfactants or other solubilizing agents. Finally, new synthetic methods could be developed to reduce the cost of production and make 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% more accessible to researchers.

Synthesis Methods

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% can be synthesized using several different methods. The most commonly used method is a reaction between 2-fluoro-3-trifluoromethylphenol and nitric acid. This reaction takes place in an organic solvent such as acetonitrile or dimethyl sulfoxide (DMSO). The reaction is highly exothermic and must be monitored closely to prevent product loss. The reaction is typically complete in 1-2 hours and yields a 95% pure product.

Scientific Research Applications

4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% is widely used in scientific research for a variety of purposes. It can be used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a fluorescent probe for studying biological processes. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 4-(2-Fluoro-3-trifluoromethylphenyl)-2-nitrophenol, 95% can be used to study the structure and function of various proteins and enzymes.